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Compound of Interest

Compound Name: Methoxymethyl acetate

Cat. No.: B1615274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the biodegradability and environmental fate of

methoxymethyl acetate is limited in publicly available literature. This guide summarizes

available information and utilizes data from the structurally similar compound, 1-methoxy-2-

propyl acetate (also known as propylene glycol monomethyl ether acetate, PGMEA), as a

surrogate to provide a comprehensive overview. The use of surrogate data is a common

practice in environmental risk assessment when compound-specific information is unavailable,

but the inherent uncertainties should be considered.

Introduction
Methoxymethyl acetate is a solvent with potential applications in various industries, including

pharmaceuticals and chemical synthesis. Understanding its environmental persistence and

degradation pathways is crucial for conducting thorough environmental risk assessments and

ensuring responsible chemical stewardship. This technical guide provides an in-depth analysis

of the biodegradability and environmental fate of methoxymethyl acetate, drawing upon data

from its close structural analog, 1-methoxy-2-propyl acetate (PGMEA), to fill existing data gaps.

Physicochemical Properties
The environmental distribution and behavior of a chemical are largely governed by its

physicochemical properties. As direct data for methoxymethyl acetate is scarce, the

properties of PGMEA are presented here as a reasonable estimate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1615274?utm_src=pdf-interest
https://www.benchchem.com/product/b1615274?utm_src=pdf-body
https://www.benchchem.com/product/b1615274?utm_src=pdf-body
https://www.benchchem.com/product/b1615274?utm_src=pdf-body
https://www.benchchem.com/product/b1615274?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Value (for 1-methoxy-2-
propyl acetate)

Reference

Molecular Formula C6H12O3 [1]

Molecular Weight 132.16 g/mol [1]

Water Solubility 1.98 x 10^5 mg/L at 25 °C [1]

Vapor Pressure 3.92 mm Hg at 25 °C [1]

Log K_ow_ (Octanol-Water

Partition Coefficient)
0.56 [2]

Henry's Law Constant 3.4 x 10^-6 atm-m³/mol [1]

Biodegradability
The biodegradability of a substance is a key indicator of its persistence in the environment.

"Ready biodegradability" tests, such as those outlined in the OECD 301 series, are used to

assess the potential for rapid and ultimate degradation in an aerobic environment.

Based on data for the surrogate compound PGMEA, methoxymethyl acetate is expected to

be readily biodegradable.

Test Guideline
Surrogate
Compound

Result Duration Reference

OECD 301F

(Manometric

Respirometry)

1-Methoxy-2-

propyl acetate

(PGMEA)

99% degradation 28 days [3]

OECD 301C

(MITI Test I)

1-Methoxy-2-

propyl acetate

(PGMEA)

87% degradation

(by BOD)
28 days [3]

Experimental Protocol: OECD Test Guideline 301F
(Manometric Respirometry)
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This test method evaluates the biodegradability of a chemical substance by measuring the

amount of oxygen consumed by microorganisms during its degradation.

Diagram: Experimental Workflow for OECD 301F
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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